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Compound of Interest

Compound Name: Amoxicillin and clavulanic acid

Cat. No.: B1600155 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for establishing a continuous infusion method for

amoxicillin and clavulanic acid. The content includes frequently asked questions,

troubleshooting guides, detailed experimental protocols, and key data summaries to facilitate

successful experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the primary rationale for administering amoxicillin/clavulanic acid via continuous

infusion?

A1: Amoxicillin is a time-dependent antibiotic, meaning its antibacterial efficacy is maximized

when the free drug concentration remains above the minimum inhibitory concentration (MIC)

for an extended period.[1][2] Continuous infusion helps maintain stable plasma concentrations

above the MIC, which can be crucial for optimal dosing and may improve clinical success rates,

especially for infections caused by less susceptible pathogens.[1][2][3]

Q2: What are the main challenges associated with the continuous infusion of

amoxicillin/clavulanic acid?

A2: The primary challenge is the limited chemical stability of both amoxicillin and, particularly,

clavulanic acid in aqueous solutions at room and body temperatures.[1][4][5] Amoxicillin

degradation is dependent on time, temperature, and concentration.[1] This instability can lead

to a significant loss of potency during a 24-hour infusion period, potentially compromising
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therapeutic efficacy. Logistical issues such as the need for dedicated infusion pumps and IV

lines can also be a consideration.[2][6]

Q3: Which intravenous fluids are compatible with amoxicillin/clavulanic acid?

A3: Intravenous infusions of amoxicillin/clavulanic acid are compatible with a range of fluids,

including Water for Injections, 0.9% Sodium Chloride, and Ringer's solution.[7][8][9] Dextrose-

containing solutions should be avoided as they can lead to lower stability.[1][9] It is also

recommended not to mix amoxicillin/clavulanic acid with blood products, proteinaceous fluids,

intravenous lipid emulsions, or aminoglycosides in the same container or giving set.[7]

Q4: Can amoxicillin and clavulanic acid be prepared in separate containers for continuous

infusion?

A4: Yes, preparing and storing amoxicillin and clavulanic acid in separate containers

significantly improves their stability, making 24-hour continuous infusion feasible.[4][5] When

stored separately at 25°C, amoxicillin retains 90% of its initial concentration for approximately

24.8 hours, and clavulanic acid for 26 hours.[4] This method allows for co-administration at a Y-

site.
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Issue Potential Cause Recommended Action

Precipitation or Cloudiness in

Solution

- High Concentration:

Amoxicillin has limited water

solubility, especially at high

concentrations (>150 mg/mL).

[1]- Incompatible Diluent: Use

of dextrose or other

incompatible solutions.[1][9]-

Temperature Fluctuation:

Lower temperatures can

decrease solubility.

- Ensure amoxicillin

concentration does not exceed

recommended levels. A

concentration of 25 mg/mL is

suggested for optimal stability.

[1]- Reconstitute and dilute

only with compatible fluids like

0.9% NaCl or Water for

Injection.[7][8]- Maintain a

consistent storage and

administration temperature.

Discoloration of the Infusion

Solution (e.g., yellowing)

- Degradation: Chemical

degradation of amoxicillin or

clavulanic acid, often

accelerated by higher

temperatures or prolonged

storage.

- This indicates significant

degradation. The solution

should be discarded. - Prepare

fresh solutions and adhere

strictly to recommended

stability times (see Tables 1

and 2).- If possible, keep the

infusion solution refrigerated

(4-8°C) until administration and

minimize exposure to room

temperature.[1]

Loss of Potency (Confirmed by

Assay)

- Exceeded Stability Time: The

infusion duration has

surpassed the known stability

of the drug combination at the

given temperature and

concentration.[1][8]-

Inappropriate Storage: Storage

at elevated temperatures (e.g.,

room temperature for extended

periods or 37°C) significantly

accelerates degradation.[4][8]

- Shorten the infusion duration

per bag. For example, at room

temperature, a combined

solution may only be stable for

6-8 hours.[8] Consider

replacing the infusion bag

more frequently.- For infusions

longer than 8-12 hours,

refrigeration of the solution is

critical.[1]- Consider the two-

bag method, infusing

amoxicillin and clavulanic acid

from separate containers via a
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Y-site to achieve 24-hour

stability.[4][5]

IV Line Occlusion

- Crystalluria/Precipitation:

High concentrations of

amoxicillin can lead to the

formation of crystals,

especially if the solution is

cooled.[7]- Incompatibility:

Mixing with incompatible drugs

at a Y-site.

- Maintain adequate fluid

intake and urinary output

during high-dose

administration to reduce the

risk of crystalluria.[7]- Use a

lower concentration of

amoxicillin for the infusion.-

Check Y-site compatibility with

all other co-administered

medications.[9]

Quantitative Data Summary
Table 1: Stability of Combined Amoxicillin/Clavulanic Acid in Various Infusion Fluids

Temperature Infusion Fluid
Time to 90%
Amoxicillin
Potency (t₉₀)

Citation

4°C
Water for Injection

(WFI)
10.0 hours [8]

4°C 0.9% NaCl 8.7 hours [8]

4°C Ringer's Solution 7.8 hours [8]

Ambient (23-25°C) WFI 8.8 hours [8]

Ambient (23-25°C) 0.9% NaCl 7.2 hours [8]

Ambient (23-25°C) Ringer's Solution 5.9 hours [8]

37°C WFI 4.5 hours [8]

37°C 0.9% NaCl 3.8 hours [8]

37°C Ringer's Solution 3.5 hours [8]
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Table 2: Stability of Amoxicillin and Clavulanic Acid in Separate Containers (in 0.9% NaCl)

Temperature Component
Time to 90%
Potency (t₉₀)

Citation

4°C Amoxicillin 80.3 hours [4][5]

4°C Clavulanic Acid 152.0 hours [4][5]

25°C Amoxicillin 24.8 hours [4][5]

25°C Clavulanic Acid 26.0 hours [4][5]

37°C Amoxicillin 9.0 hours [4][5]

37°C Clavulanic Acid 6.4 hours [4][5]

Experimental Protocols
Protocol 1: Continuous Infusion Using a Single
Combined Solution
This protocol is suitable for shorter-duration infusions where stability is manageable.

Reconstitution:

Aseptically reconstitute a 1.2g vial (1g amoxicillin, 200mg clavulanic acid) with 20mL of

Water for Injection (WFI).[10][11]

Shake well until the powder is completely dissolved. The final concentration in the vial will

be 50 mg/mL of amoxicillin.[9]

Dilution:

Immediately withdraw the reconstituted solution.

Further dilute in a polyolefin infusion bag containing a compatible intravenous fluid (e.g.,

100mL of 0.9% Sodium Chloride) to the desired final concentration.[8][10] For improved

stability, a final concentration of 25 mg/mL for amoxicillin is recommended.[1]
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Storage and Administration:

If not for immediate use, store the infusion bag at 4-8°C.[1]

Administer via a calibrated infusion pump over the desired period (e.g., 8 hours).

The infusion must be completed within the stability times indicated in Table 1. For

example, if using 0.9% NaCl at room temperature, the infusion should be completed within

approximately 7 hours.[8]

Protocol 2: Continuous Infusion Using Separate
Amoxicillin and Clavulanic Acid Solutions (Y-Site
Administration)
This protocol is recommended for achieving a stable 24-hour continuous infusion.

Reconstitution and Dilution (Amoxicillin):

Aseptically reconstitute the required dose of amoxicillin with WFI.

Further dilute in an infusion bag with 0.9% NaCl to the final desired volume for a 24-hour

infusion.

Store the prepared amoxicillin solution at 4°C until use. It is stable for up to 80.3 hours.[4]

Reconstitution and Dilution (Clavulanic Acid):

Aseptically reconstitute the required dose of potassium clavulanate with WFI.

Further dilute in a separate infusion bag with 0.9% NaCl to the final desired volume for a

24-hour infusion.

Store the prepared clavulanic acid solution at 4°C until use. It is stable for up to 152 hours.

[4]

Administration:

At room temperature (25°C), both solutions are stable for approximately 24 hours.[4]
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Connect each infusion bag to a separate channel of a multi-channel infusion pump.

Connect the two lines to the patient's intravenous catheter via a Y-site connector.

Set the infusion rates for each pump to deliver the total volume over 24 hours.

Visualizations

Workflow for Single-Bag Continuous Infusion
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Caption: Workflow for preparing a single-bag continuous infusion.
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Troubleshooting Stability Issues
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Caption: Decision tree for troubleshooting common stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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